BENGHE Safety Operating Guide

Check Availability & Pricing

Allylcyclohexane: A Guide to Safe and
Compliant Disposal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allylcyclohexane

Cat. No.: B1217954

For laboratory professionals, the proper disposal of chemical waste is a critical component of
ensuring a safe and compliant research environment. Allylcyclohexane, a flammable and
hazardous chemical, requires strict adherence to disposal protocols to mitigate risks to
personnel and the environment. This guide provides detailed, step-by-step procedures for the
safe handling and disposal of allylcyclohexane, aligning with industry best practices and
regulatory requirements.

Immediate Safety and Handling Protocols

Before beginning any procedure involving allylcyclohexane, ensure that all requisite safety
measures are in place.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[1][2]

» Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile rubber).[1][2]

» Body Protection: Wear a flame-retardant lab coat and appropriate protective clothing to
prevent skin exposure.[1][2]

o Respiratory Protection: If working outside a fume hood or if exposure limits are exceeded,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Handling and Storage:
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» Handle allylcyclohexane in a well-ventilated area, preferably within a chemical fume hood.
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][3]

o Store away from heat, sparks, open flames, and other ignition sources.[1][2] "No smoking"
policies should be strictly enforced in storage and handling areas.

» Use only non-sparking tools and take precautionary measures against static discharge.[1][2]
[3] Ground and bond containers and receiving equipment.[1][2][3]

Hazard Profile of Allylcyclohexane

Allylcyclohexane is classified as a hazardous substance. Understanding its specific hazards
is essential for appreciating the necessity of proper disposal procedures. Chemical waste
generators are responsible for determining if a discarded chemical is classified as hazardous
and must consult local, regional, and national regulations for complete and accurate
classification.[1]
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Property Data

Physical State Colorless Liquid[2][3]
Molecular Formula CoHa6[4]

Boiling Point 148-149 °C / 760 mmHg
Density 0.803 g/mL at 25 °C
Flash Point 29 °C (84.2 °F)

H226 (Flammable liquid and vapor), H301 (Toxic

if swallowed), H304 (May be fatal if swallowed
GHS Hazard Codes and enters airways), H318 (Causes serious eye

damage), H413 (May cause long lasting harmful

effects to aquatic life)[4]

Flammable Liquid (Category 3), Acute Toxicity,
Hazard Classes Oral (Category 3), Aspiration Hazard (Category
1), Serious Eye Damage (Category 1)[4]

Likely D001 for ignitability due to its low flash
EPA Waste Code )
point.[5]

UN Number UN3295[1]

Hydrocarbons, liquid, n.o.s. (Allylcyclohexane)

Proper Shipping Name o

Step-by-Step Disposal Procedure

Disposal of allylcyclohexane must be handled through a licensed hazardous waste
management program.[6][7] Under no circumstances should it be disposed of down the drain
or in regular trash.[1][8]

Step 1: Waste Collection

o Container Selection: Use a dedicated, compatible container for collecting allylcyclohexane
waste. The container must be in good condition, free from leaks or cracks, and have a tightly
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sealing lid.[9][10] Plastic containers are often preferred over glass to minimize the risk of
breakage.[6]

e Segregation: Do not mix allylcyclohexane with other incompatible waste streams. It should
be collected as a non-halogenated organic solvent waste.

Step 2: Labeling the Waste Container

o Proper labeling is a critical regulatory requirement.[6] Affix a "Hazardous Waste" tag or label
to the container as soon as waste is first added.[6][10]

e The label must include the following information:
o The words "Hazardous Waste".[6]

o The full chemical name: "Allylcyclohexane". Do not use abbreviations or chemical
formulas.[6]

o An accurate estimation of the quantity.

o The date of waste generation (the date you first add waste to the container).[6]

o The place of origin (e.g., Department, Room Number).[6]

o The name and contact information of the Principal Investigator or responsible party.[6]

o Checkmarks for the appropriate hazard pictograms (e.g., Flammable, Health Hazard,
Environmental Hazard).[6]

Step 3: Storing the Waste Container

o Keep the hazardous waste container tightly closed at all times, except when adding waste.[9]
[10]

o Store the container in a designated Satellite Accumulation Area (SAA) within or near the
laboratory where the waste is generated.

e Ensure secondary containment is used to capture any potential leaks or spills.
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» Segregate the container from incompatible chemicals.[10]

Step 4: Arranging for Disposal

Once the container is full, or when you are finished generating this waste stream, arrange for
its removal.

Contact your institution's Environmental Health and Safety (EHS) office or equivalent
department to schedule a hazardous waste pickup.[6]

Follow their specific procedures for submitting a waste pickup request, which may involve
completing an online or paper form.[6]

A licensed hazardous waste transporter will then collect the waste for final disposal, which is
typically high-temperature incineration.[7]

Step 5: Disposal of Empty Containers

An empty container that held allylcyclohexane is also considered hazardous waste unless
properly decontaminated.

To decontaminate a container, triple-rinse it with a suitable solvent (e.g., ethanol or acetone).

The rinsate from this cleaning process must be collected and disposed of as hazardous
waste along with the allylcyclohexane.[10]

After triple-rinsing and air-drying, the container may be disposed of in the regular trash or
recycled, depending on institutional policies.[10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and logical flow for the proper

disposal of allylcyclohexane.
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Allylcyclohexane Disposal Workflow
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Caption: Logical workflow for the safe disposal of allylcyclohexane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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